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Compound of Interest

Compound Name: GSK046

Cat. No.: B10822127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of GSK046, a selective

inhibitor of the second bromodomain (BD2) of the BET protein family, in dimethyl sulfoxide

(DMSO) for the preparation of stock solutions. Adherence to these guidelines is crucial for

ensuring the compound's stability and activity in downstream applications.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes the key quantitative

data for GSK046.
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Parameter Value Source(s)

Molecular Weight 414.47 g/mol [1]

Solubility in DMSO
Up to 83.33 mg/mL (201.05

mM)
[1][2]

Recommended up to 100 mM

Stated as soluble up to 10 mM

Recommended Stock

Concentration
10 mM

Storage of Powder 3 years at -20°C [1][2]

2 years at 4°C [2]

Storage of DMSO Stock

Solution
1 year at -80°C [1]

6 months at -80°C [2]

1 month at -20°C [1][2]

Note: The solubility of GSK046 in DMSO can be affected by the purity of the DMSO. It is highly

recommended to use fresh, anhydrous, high-purity DMSO for the preparation of stock

solutions.[1][2] The use of hygroscopic (moisture-absorbing) DMSO can significantly decrease

the solubility of the compound.[1][2]

Mechanism of Action: BET Bromodomain Inhibition
GSK046 is a selective inhibitor of the second bromodomain (BD2) of the Bromodomain and

Extra-Terminal (BET) family of proteins, which includes BRD2, BRD3, BRD4, and BRDT.[1][2]

[3] These proteins are epigenetic "readers" that recognize and bind to acetylated lysine

residues on histone tails.[4] This interaction is a key mechanism in the regulation of gene

transcription.[4][5] By selectively binding to the BD2 domain, GSK046 disrupts the interaction

between BET proteins and acetylated histones, leading to the modulation of downstream gene

expression.[1] This targeted inhibition has been shown to have immunomodulatory effects,

including the suppression of pro-inflammatory cytokine production, such as Monocyte

Chemoattractant Protein-1 (MCP-1).[1]
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Caption: GSK046 inhibits the BD2 domain of BET proteins.

Experimental Protocol: Preparation of a 10 mM
GSK046 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of GSK046 in DMSO.

Materials:

GSK046 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)[2][3]

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:
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Pre-weighing Preparation: Allow the GSK046 powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing GSK046: Accurately weigh the desired amount of GSK046 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.145 mg of GSK046 (Molecular Weight = 414.47 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the GSK046 powder. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2][3]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass

vials.[1][2]

Storage:

For long-term storage (up to 1 year), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1][2]

It is recommended to test the activity of DMSO stock solutions that are older than 3-6

months before use.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSK046 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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